1-(cyclohexylamino)cyclopropane-1-carboxylic acid
Overview
Description
“1-(cyclohexylamino)cyclopropane-1-carboxylic acid” is a chemical compound with the molecular weight of 233.74 . It is a derivative of cyclopropane-1-carboxylic acid . The compound is related to 1-aminocyclopropane-1-carboxylic acid (ACC), which is a precursor for ethylene, a gaseous plant hormone .
Synthesis Analysis
The synthesis of related compounds involves the conversion of the sulfuric amino acid methionine to S-adenosyl-L-methionine (SAM), mediated by SAM-synthetase. Then, the enzyme ACC synthase (ACS) forms 1-aminocyclopropane1-carboxylic acid (ACC) and 5’-methylthioadenosine (MTA) from SAM .Molecular Structure Analysis
The InChI code for the compound is1S/C11H19NO2.ClH/c13-10(14)11(6-7-11)8-12-9-4-2-1-3-5-9;/h9,12H,1-8H2,(H,13,14);1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule. Chemical Reactions Analysis
The compound is related to ACC, which undergoes oxidation by the enzyme ACC oxidase (ACO), resulting in ethylene and byproducts . More specific reactions involving “1-(cyclohexylamino)cyclopropane-1-carboxylic acid” are not available in the retrieved papers.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(cyclohexylamino)cyclopropane-1-carboxylic acid involves the reaction of cyclohexylamine with cyclopropanecarboxylic acid.", "Starting Materials": [ "Cyclohexylamine", "Cyclopropanecarboxylic acid" ], "Reaction": [ "Add cyclohexylamine to a solution of cyclopropanecarboxylic acid in a suitable solvent such as ethanol or methanol.", "Heat the reaction mixture to reflux for several hours.", "Allow the mixture to cool and then filter the precipitated product.", "Wash the product with cold solvent and dry under vacuum to obtain 1-(cyclohexylamino)cyclopropane-1-carboxylic acid as a white solid." ] } | |
CAS RN |
1551795-61-9 |
Molecular Formula |
C10H17NO2 |
Molecular Weight |
183.2 |
Purity |
91 |
Origin of Product |
United States |
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